N,3-Dimethyl-N-(1-pyrazin-2-ylazetidin-3-yl)-1,2,4-thiadiazol-5-amine

• IUPAC Name: N,3-dimethyl-N-(1-pyrazin-2-ylazetidin-3-yl)-1,2,4-thiadiazol-5-amine
• InChI: InChI=1S/C11H14N6S/c1-8-14-11(18-15-8)16(2)9-6-17(7-9)10-5-12-3-4-13-10/h3-5,9H,6-7H2,1-2H3
• InChI Key: WVMJIXSQRUDSPA-UHFFFAOYSA-N
• Canonical SMILES: CC1=NSC(=N1)N(C)C2CN(C2)C3=NC=CN=C3
• Molecular Formula: C11H14N6S
• Molecular Weight: 262.34 g/mol

Description

N,3-Dimethyl-N-(1-pyrazin-2-ylazetidin-3-yl)-1,2,4-thiadiazol-5-amine, also known as LMT-28, is a small molecule that has been studied for its potential therapeutic uses. This compound has shown promise in treating various diseases, including cancer and inflammation. The purpose of

Mechanism of Action

The mechanism of action of N,3-Dimethyl-N-(1-pyrazin-2-ylazetidin-3-yl)-1,2,4-thiadiazol-5-amine involves the inhibition of various enzymes and signaling pathways. This compound has been shown to inhibit the activity of matrix metalloproteinase-9 (MMP-9), which plays a role in cancer metastasis. It also inhibits the NF-κB signaling pathway, which is involved in inflammation. This compound has also been shown to inhibit the growth of bacteria by disrupting the bacterial cell wall.
Biochemical and Physiological Effects
Studies have shown that this compound has various biochemical and physiological effects. This compound has been shown to induce apoptosis, or programmed cell death, in cancer cells. It also reduces the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). Additionally, this compound has been shown to disrupt the bacterial cell wall, leading to bacterial death.

Advantages and Limitations for Lab Experiments

One advantage of using N,3-Dimethyl-N-(1-pyrazin-2-ylazetidin-3-yl)-1,2,4-thiadiazol-5-amine in lab experiments is its potential therapeutic uses in various diseases. Additionally, this compound has been shown to have low toxicity in animal studies. However, one limitation is that more studies are needed to fully understand the mechanism of action and potential side effects of this compound.

Future Directions

There are several future directions for the study of N,3-Dimethyl-N-(1-pyrazin-2-ylazetidin-3-yl)-1,2,4-thiadiazol-5-amine. One direction is to further investigate its potential therapeutic uses in cancer, inflammation, and bacterial infections. Additionally, more studies are needed to fully understand the mechanism of action and potential side effects of this compound. Another direction is to explore the use of this compound in combination with other drugs to enhance its therapeutic effects. Finally, more studies are needed to optimize the synthesis method of this compound to improve its yield and purity.

Synthesis Methods

The synthesis of N,3-Dimethyl-N-(1-pyrazin-2-ylazetidin-3-yl)-1,2,4-thiadiazol-5-amine involves the reaction of 1-(pyrazin-2-yl)azetidin-3-amine with 3-methyl-1,2,4-thiadiazol-5-amine. This reaction is carried out in the presence of a catalyst and solvent. The resulting product is purified through column chromatography to obtain the final compound.

Scientific Research Applications

N,3-Dimethyl-N-(1-pyrazin-2-ylazetidin-3-yl)-1,2,4-thiadiazol-5-amine has been studied for its potential therapeutic uses in various diseases, including cancer, inflammation, and bacterial infections. Studies have shown that this compound has anti-cancer properties by inducing cell death in cancer cells and inhibiting tumor growth. Additionally, this compound has anti-inflammatory effects by reducing the production of inflammatory cytokines. It has also shown antibacterial activity against Gram-positive bacteria.